Cas no 189998-29-6 (Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-)
189998-29-6 structure
Product Name:Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
CAS No:189998-29-6
MF:C21H18N6O4
MW:418.405423641205
CID:115726
PubChem ID:75094657
Update Time:2025-04-18
Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
- 5-azido-8-methyl-2,4,7-trioxo-1,3-diphenylpyrido[2,3-d]pyrimidine-6-carbaldehyde
- Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
- 5-Azido-8-methyl-2,4,7-trioxo-1,3-diphenyl-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carbaldehyde
- 189998-29-6
-
- Inchi: 1S/C21H18N6O4/c1-25-18-16(17(23-24-22)15(12-28)19(25)29)20(30)27(14-10-6-3-7-11-14)21(31)26(18)13-8-4-2-5-9-13/h2-12,15-18H,1H3
- InChI Key: DXIBVENTBKWNSS-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(C=O)C(N(C)C2N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O)=O)N=[N+]=[N-]
Computed Properties
- Exact Mass: 414.10782
- Monoisotopic Mass: 414.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 936
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 92.4A^2
Experimental Properties
- PSA: 126.76
Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl- Related Literature
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189998-29-6 (Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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